Cas no 1261907-26-9 (5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid)

• Product Name: 5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid
• CAS No: 1261907-26-9
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• MDL: MFCD18322279
• CID: 2762649
• PubChem ID: 53228109
• Update Time: 2025-06-10

5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322279
• DTXSID30691642
• 1261907-26-9
• 5-METHYL-2-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
• 4'-(Methanesulfonyl)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid, 95%
• 5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322279
• Inchi： 1S/C15H14O4S/c1-10-3-8-13(14(9-10)15(16)17)11-4-6-12(7-5-11)20(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key： MMGODHVECDHTOG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(C)=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 290.06128010Da
• Monoisotopic Mass: 290.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų

Additional information on 5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid

Comprehensive Overview of 5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid (CAS No. 1261907-26-9): Properties, Applications, and Industry Insights

5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid (CAS No. 1261907-26-9) is a specialized organic compound garnering significant attention in pharmaceutical and chemical research. This sulfonyl-containing benzoic acid derivative exhibits unique structural features, making it a valuable intermediate in drug discovery and material science. With a molecular formula of C₁₅H₁₄O₄S, this compound combines a methyl-substituted benzoic acid core with a 4-methylsulfonylphenyl moiety, offering versatile reactivity for further functionalization.

The compound’s dual-functional architecture—featuring both carboxylic acid and sulfone groups—enables diverse applications, particularly in designing non-steroidal anti-inflammatory drug (NSAID) analogs. Researchers are exploring its potential as a precursor for COX-2 inhibitors, aligning with the growing demand for targeted anti-inflammatory therapies. Recent studies highlight its role in optimizing drug solubility and bioavailability, addressing a key challenge in pharmaceutical formulation.

From a synthetic perspective, 5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid is synthesized via Pd-catalyzed cross-coupling reactions, followed by oxidation steps. Its crystalline form and stability under ambient conditions make it suitable for industrial-scale production. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in GMP manufacturing.

Environmental and safety profiles of this compound are rigorously evaluated. While not classified as hazardous, proper handling protocols are recommended due to its fine particulate nature. The rise of green chemistry initiatives has spurred interest in optimizing its synthesis to reduce waste, reflecting broader industry trends toward sustainable chemical processes.

Market analysts note increasing patent filings involving CAS 1261907-26-9, particularly in Asia-Pacific regions, driven by expanding generic drug markets. Its cost-effectiveness compared to proprietary intermediates positions it as a strategic asset for contract research organizations (CROs). Furthermore, the compound’s compatibility with continuous flow chemistry systems aligns with Industry 4.0 automation trends.

Emerging applications include its use in photoactive materials for organic electronics, leveraging the sulfone group’s electron-withdrawing properties. This dual-use potential—spanning pharmaceuticals and advanced materials—makes 5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid a compelling subject for interdisciplinary research. Future directions may explore its utility in bioconjugation or as a ligand in catalytic systems.

For researchers sourcing this compound, key considerations include supplier certifications and batch-to-batch consistency. Reputable suppliers typically provide detailed COA (Certificate of Analysis) documentation, ensuring compliance with REACH and other regulatory frameworks. Storage recommendations generally advise protection from moisture and prolonged light exposure to maintain stability.